1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(cyclohexylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H24N2O/c1-12(16)15-9-7-14(8-10-15)11-13-5-3-2-4-6-13/h13H,2-11H2,1H3
• InChI Key: KBTNZLBAEJDRFA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2CCCCC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one, also known as CXME, is a chemical compound that belongs to the family of piperazine derivatives. It is a white crystalline powder that is commonly used in scientific research due to its unique properties. CXME has been found to have a wide range of applications in the field of biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one is not fully understood. However, it has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has been found to have a wide range of biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has also been found to have anxiolytic and antidepressant effects, and may have potential therapeutic effects for a variety of diseases, including anxiety, depression, and schizophrenia.

Advantages and Limitations for Lab Experiments

1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been found to have potential therapeutic effects for a variety of diseases, which makes it a valuable compound for drug development. However, there are also limitations to using 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one in lab experiments. Its exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one. One potential direction is to study its effects on specific diseases, such as anxiety, depression, and schizophrenia. Another potential direction is to study its effects on different neurotransmitter systems, such as the glutamate system. Additionally, future research could focus on developing new drugs based on the structure of 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one, which may have improved therapeutic effects and fewer side effects.
Conclusion
In conclusion, 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one, or 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one, is a valuable compound for scientific research. It has a wide range of applications in the field of biochemistry and pharmacology and has potential therapeutic effects for a variety of diseases. While there are limitations to using 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one in lab experiments, its unique properties make it a valuable compound for drug development. Future research on 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one could lead to the development of new drugs and improved therapeutic options for a variety of diseases.

Synthesis Methods

1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one can be synthesized using a variety of methods, including the reaction of piperazine with cyclohexylmethyl ketone. The reaction is carried out in the presence of a catalyst, such as palladium on carbon, and a solvent, such as ethanol. The resulting product is purified using recrystallization techniques to obtain pure 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one.

Scientific Research Applications

1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has been widely used in scientific research due to its unique properties. It has been found to have a wide range of applications in the field of biochemistry and pharmacology. 1-[4-(Cyclohexylmethyl)piperazin-1-yl]ethan-1-one has been used in the development of new drugs and has been found to have potential therapeutic effects for a variety of diseases, including anxiety, depression, and schizophrenia.